Cas no 30652-13-2 (4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-)

30652-13-2 structure
Product name:4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-
4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-
- 3-hydroxy-2-methyl-1-propylpyridin-4-one
- 30652-13-2
- NSC649420
- CP22
- CHEMBL82077
- SCHEMBL5085644
- 4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
- 1-PMH-4-O
- 1-Propyl-2-methyl-3-hydroxypyrid-4-one
- DTXSID20184699
- BRN 1452381
- 3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one
- EN300-6491565
- 1-propyl-2-methyl-3-hydroxy-4-pyridone
- 3-hydroxy-2-methyl-1-propyl-pyridin-4-one
- 1-propyl-2-methyl-3-hydroxy 4-pyridinone
- 1-propyl-2-methyl-3-hydroxypyridin-4-one
- NSC-649420
- 3-Hydroxy-2-methyl-1-propyl-4(1H)-pyridinone
-
- Inchi: InChI=1S/C9H13NO2/c1-3-5-10-6-4-8(11)9(12)7(10)2/h4,6,12H,3,5H2,1-2H3
- InChI Key: BFUSTCYJXIZANF-UHFFFAOYSA-N
- SMILES: OC1C(=O)C=CN(CCC)C=1C
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
- XLogP3: 1.4
Experimental Properties
- Density: 1.132
- Boiling Point: 266°C at 760 mmHg
- Flash Point: 114.7°C
- Refractive Index: 1.538
- PSA: 40.54
4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM412212-250mg |
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl- |
30652-13-2 | 95%+ | 250mg |
$535 | 2022-06-11 | |
Enamine | EN300-6491565-10.0g |
3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one |
30652-13-2 | 95% | 10g |
$4176.0 | 2023-05-31 | |
Enamine | EN300-6491565-5.0g |
3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one |
30652-13-2 | 95% | 5g |
$2816.0 | 2023-05-31 | |
A2B Chem LLC | AB40759-100mg |
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl- |
30652-13-2 | 95% | 100mg |
$390.00 | 2024-04-20 | |
Enamine | EN300-6491565-0.5g |
3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one |
30652-13-2 | 95% | 0.5g |
$758.0 | 2023-05-31 | |
Enamine | EN300-6491565-0.1g |
3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one |
30652-13-2 | 95% | 0.1g |
$337.0 | 2023-05-31 | |
A2B Chem LLC | AB40759-2.5g |
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl- |
30652-13-2 | 95% | 2.5g |
$2039.00 | 2024-04-20 | |
Aaron | AR0031GJ-50mg |
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl- |
30652-13-2 | 95% | 50mg |
$336.00 | 2025-01-21 | |
Aaron | AR0031GJ-500mg |
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl- |
30652-13-2 | 95% | 500mg |
$1068.00 | 2025-01-21 | |
Aaron | AR0031GJ-5g |
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl- |
30652-13-2 | 95% | 5g |
$3897.00 | 2023-12-13 |
4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl- Related Literature
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma,Hyeonggon Kang,Jamal Uddin New J. Chem., 2019,43, 17058-17068
-
4. Book reviews
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
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